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Compound of Interest

Compound Name: Perivine

Cat. No.: B192073

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perivine is an indole alkaloid with potential therapeutic applications, notably in the context of
Alzheimer's disease. It has been suggested that Perivine may resolve the instability of the
retinoblastoma-associated proteins (RbAp48) complex. Accurate and consistent preparation of
Perivine stock solutions is crucial for obtaining reproducible results in experimental settings.
These application notes provide a detailed protocol for the preparation of Perivine stock
solutions for use in research and drug development.

Quantitative Data Summary

A summary of the key quantitative data for Perivine is presented in the table below for easy
reference.
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Property Value
Molecular Weight 338.41 g/mol
CAS Number 2673-40-7
Appearance Solid powder
Solubility in DMSO 10 mM

Other Potential Solvents

Chloroform, Dichloromethane, Ethyl Acetate,

Acetone

Storage of Solid

Dry, dark, and at O - 4°C for short term (days to

weeks) or -20°C for long term (months to years).

Storage of Stock Solution

In solvent at -80°C for up to 1 year. Can also be
stored at O - 4°C for short term (days to weeks)

or -20°C for long term (months).

Experimental Protocol: Preparation of a 10 mM
Perivine Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Perivine in Dimethyl

Sulfoxide (DMSO).

Materials:

e Perivine (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
o Calibrated analytical balance
e Spatula

e \ortex mixer
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e Sonicator (recommended)
o Pipettes and sterile filter tips
Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling Perivine and DMSO.

o Handle Perivine powder in a chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for Perivine and DMSO before use.
Procedure:

o Calculate the required mass of Perivine:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
» For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) = 10 mmol/L * 0.001 L * 338.41 g/mol = 3.3841 mg
e Weigh the Perivine powder:

o Using a calibrated analytical balance, carefully weigh the calculated amount of Perivine
powder.

o Transfer the powder to a sterile microcentrifuge tube or vial.
e Dissolve in DMSO:
o Add the desired volume of anhydrous DMSO to the tube containing the Perivine powder.

o Vortex the tube thoroughly for at least one minute to facilitate dissolution.
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e Sonication (Recommended):
o For complete dissolution, sonication is recommended.

o Place the tube in a sonicator bath and sonicate until the solution is clear and all solid has

dissolved.
e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

o Store the aliquots in tightly sealed vials at -80°C for long-term storage (up to one year).
For shorter-term storage, -20°C is also acceptable.

Preparation of Working Solutions:

To prepare a working solution from the 10 mM stock, dilute the stock solution in the appropriate
cell culture medium or experimental buffer to the desired final concentration.

o Example: To prepare 1 mL of a 100 uM working solution:
o Use the formula: C1V1 = C2V2
= (10 mM) * V1 = (0.1 mM) * (1 mL)
= V1=0.01 mLor10 pL
o Add 10 pL of the 10 mM Perivine stock solution to 990 pL of the desired medium or buffer.
Visualizations

Experimental Workflow for Perivine Stock Solution
Preparation
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Workflow for Perivine Stock Solution

1. Weigh Perivine Powder

;

2. Add Anhydrous DMSO

;

3. Vortex Thoroughly

4. Sonicate Until Dissolved
(Recommended)

5. Aliquot into Vials

;

6. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a Perivine stock solution.
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Proposed Signaling Pathway of Perivine in Alzheimer's
Disease

Proposed Mechanism of Perivine in Alzheimer's Disease

Perivine

Resolves Instability

Stable RbAp48 Complex Unstable RbAp48 Complex
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\

(e.g., age-related memory loss)
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Click to download full resolution via product page

Caption: Proposed mechanism of Perivine in Alzheimer's disease.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Perivine Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192073#how-to-prepare-a-stock-solution-of-perivine-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b192073#how-to-prepare-a-stock-solution-of-perivine-for-experiments
https://www.benchchem.com/product/b192073#how-to-prepare-a-stock-solution-of-perivine-for-experiments
https://www.benchchem.com/product/b192073#how-to-prepare-a-stock-solution-of-perivine-for-experiments
https://www.benchchem.com/product/b192073#how-to-prepare-a-stock-solution-of-perivine-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

